2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-morpholinoethanone

• IUPAC Name: 2-[2-(2-benzoyl-5-phenyl-3,4-dihydropyrazol-3-yl)phenoxy]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C28H27N3O4/c32-27(30-15-17-34-18-16-30)20-35-26-14-8-7-13-23(26)25-19-24(21-9-3-1-4-10-21)29-31(25)28(33)22-11-5-2-6-12-22/h1-14,25H,15-20H2
• InChI Key: DEFQDROSGKDWNR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)COC2=CC=CC=C2C3CC(=NN3C(=O)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H27N3O4
• Molecular Weight: 469.5 g/mol
• CAS No.: 877818-48-9

Description

The compound 2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-morpholinoethanone features a pyrazoline core substituted with a benzoyl group at position 1 and a phenyl group at position 3. The pyrazoline ring is linked via a phenoxy bridge to a morpholinoethanone moiety. Its synthesis likely involves condensation reactions similar to those used for pyrazoline derivatives (e.g., cyclization of chalcones with hydrazines) .

Biological Activity

The compound 2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-morpholinoethanone is a derivative of pyrazole, a class of compounds known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its synthesis, cytotoxicity, antimicrobial properties, and potential therapeutic applications.

Synthesis and Characterization

The synthesis of the compound involves a multi-step process that typically includes the formation of the pyrazole nucleus followed by subsequent modifications to introduce the morpholino and phenoxy groups. The characterization of the synthesized compound is often performed using techniques such as NMR, IR spectroscopy, and HPLC to confirm purity and structural integrity .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrazole derivatives. The compound has shown significant activity against various bacterial strains. For instance, compounds structurally similar to this one exhibited broad-spectrum antibacterial effects with Minimum Inhibitory Concentrations (MICs) ranging from 460 μg/mL for certain derivatives . The presence of halogen substituents on the phenyl ring has been associated with enhanced antibacterial activity.

Compound	Bacterial Strain	MIC (μg/mL)
4b	Staphylococcus aureus	460
4a	Escherichia coli	230

Cytotoxicity and Antitumor Activity

The cytotoxic effects of the compound were assessed using MTT assays on various cancer cell lines. Results indicated moderate anti-tumor activity with IC50 values ranging from 26.61 to 47.31 µg/mL for some derivatives. Comparatively, dioscin, a known anti-tumor agent, had an IC50 of 14.65 µg/mL . This suggests that while the compound shows potential, it may not be as potent as established chemotherapeutics.

Compound	Cell Line	IC50 (µg/mL)
Test Compound	HEp-2 (cervical carcinoma)	26.61 - 47.31
Dioscin	HEp-2	14.65

Antioxidant Activity

Pyrazole derivatives are also recognized for their antioxidant properties. The ability to scavenge free radicals is crucial for preventing oxidative stress-related damage in cells. Compounds similar to our target have demonstrated significant DPPH scavenging activity, indicating potential as antioxidant agents .

Case Studies

Several case studies have documented the efficacy of pyrazole derivatives in clinical settings:

• Study on Antibacterial Efficacy :
  A study evaluated various pyrazole derivatives against Staphylococcus aureus and found that modifications in substituents significantly affected antibacterial potency, suggesting a structure-activity relationship that could guide future drug design .
• Cytotoxicity Analysis :
  In vitro studies involving human carcinoma cell lines revealed that certain pyrazole derivatives exhibited promising anti-cancer properties comparable to traditional chemotherapeutic agents, warranting further investigation into their mechanisms of action .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogs differ primarily in substituents on the pyrazoline ring, linker groups, and terminal moieties. Key comparisons include:

Table 1: Comparison of Structural and Physical Properties

Compound Name / ID	Molecular Formula	Molecular Weight	Substituents (Pyrazoline Positions)	Terminal Group	Melting Point (°C)	Reported Activity	References
Target Compound	C₂₉H₂₇N₃O₄	493.55	1-Benzoyl, 3-phenyl	Morpholinoethanone	Not reported	Not reported	-
BF26443 (Thiophene analog)	C₂₆H₂₅N₃O₃S	459.56	1-Benzoyl, 3-thiophen-2-yl	Pyrrolidin-1-yl	Not reported	Not reported
14m (Hydroxamate derivative)	C₂₃H₂₄N₃O₆	438.46	1-Acetyl, 3-(2,6-dimethoxyphenyl)	N-hydroxyacetamide	178–180	APN inhibition
14o (Chlorophenyl derivative)	C₂₁H₁₉Cl₂N₃O₄	448.30	1-Acetyl, 3-(2,6-dichlorophenyl)	N-hydroxyacetamide	174–176	APN inhibition
14r (Iodo/Bromo-substituted)	C₂₃H₂₀BrIN₃O₄	640.23	3-(2-iodophenyl), 2-bromo-phenoxy	N-hydroxyacetamide	96–98	APN inhibition (inferred)

Key Observations:

Substituent Impact on Physical Properties: Electron-withdrawing groups (e.g., Cl in 14o) correlate with lower melting points compared to electron-donating groups (e.g., OMe in 14m) . The morpholino group in the target compound may enhance solubility compared to pyrrolidine in BF26443 due to increased polarity.

Biological Activity: Hydroxamic acid derivatives (14m, 14o, 14r) exhibit aminopeptidase N (APN) inhibitory activity, attributed to the hydroxamate moiety’s metal-chelating properties . The target compound’s morpholino group lacks this feature, suggesting divergent pharmacological targets. BF26443, with a thiophene substituent, may exhibit distinct electronic properties influencing binding interactions compared to the phenyl group in the target compound .

Functional Group Analysis

• Benzoyl vs.
• Morpholine vs.

Research Findings and Implications

• APN Inhibitors: Hydroxamate derivatives (14m–14r) demonstrate IC₅₀ values in the micromolar range, highlighting the importance of the hydroxamate group for enzyme inhibition . The target compound’s morpholine moiety suggests exploration in non-APN pathways.
• Antimicrobial Potential: Chalcone-derived compounds () with phenoxy-acetamide linkers exhibit antimicrobial activity, suggesting the target compound’s phenoxy-morpholinoethanone group could be optimized for similar applications .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-morpholinoethanone, and how can reaction parameters be optimized?

• Methodological Answer : The compound can be synthesized via cyclocondensation of chalcone derivatives with hydrazine analogs under reflux in ethanol (2.5 mL) for 12 hours, using catalysts like piperidine. Key parameters include stoichiometric ratios (e.g., 3:1 hydrazine:chalcone), solvent polarity, and purification via column chromatography or recrystallization (ethanol) to achieve >45% yield. Monitoring reaction progress via TLC is critical to avoid over-refluxing, which may degrade morpholino groups .

Q. Which spectroscopic and crystallographic techniques are most effective for structural confirmation?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) is essential for resolving bond angles (e.g., dihedral angles between pyrazole and aryl rings) and hydrogen-bonding networks (e.g., O–H···N interactions). Complement with $^1H$/$^{13}C$ NMR to confirm proton environments (e.g., morpholino CH$_2$ signals at δ ~3.5 ppm) and FTIR for carbonyl stretches (~1650–1700 cm$^{-1}$) .

Q. How should initial biological activity screening be designed for this compound?

• Methodological Answer : Use in vitro assays (e.g., enzyme inhibition, cytotoxicity) with appropriate controls. For anti-inflammatory activity, employ COX-2 inhibition assays at 10–100 µM concentrations. Validate results via dose-response curves and replicate experiments (n ≥ 3) to ensure reproducibility .

Advanced Research Questions

Q. How can conformational dynamics of the pyrazole core influence pharmacological activity, and how are these dynamics analyzed?

• Methodological Answer : SCXRD data reveal dihedral angles between the pyrazole ring and substituents (e.g., 16.83° with methoxyphenyl groups), which affect steric interactions and binding affinity. Molecular dynamics simulations (AMBER/CHARMM force fields) can model flexibility in aqueous environments, correlating torsion angles with activity shifts in SAR studies .

Q. What strategies resolve contradictions in bioactivity data across different assay platforms?

• Methodological Answer : Discrepancies may arise from assay conditions (e.g., pH, co-solvents). Normalize data using reference standards (e.g., ibuprofen for anti-inflammatory assays) and validate via orthogonal methods (e.g., SPR binding assays vs. enzymatic activity). Statistical meta-analysis (e.g., ANOVA with post-hoc tests) identifies outliers .

Q. How are structure-activity relationship (SAR) studies designed to optimize substituent effects on the pyrazole ring?

• Methodological Answer : Systematically modify substituents (e.g., replace benzoyl with 3,5-dichlorophenyl or methoxyphenyl) and assess changes in logP (HPLC), binding affinity (ITC), and metabolic stability (microsomal assays). Use QSAR models (e.g., CoMFA) to predict electronic (Hammett σ) and steric (Taft E$_s$) contributions .

Q. What computational approaches integrate with experimental data to predict pharmacokinetic properties?

• Methodological Answer : Combine DFT calculations (B3LYP/6-31G*) for electronic properties with ADMET predictors (SwissADME, pkCSM) for bioavailability. Validate in silico cytochrome P450 inhibition profiles against in vitro microsomal data to prioritize analogs for synthesis .